Cas no 1851088-85-1 (1-Amino-2-(2-ethylphenyl)propan-2-ol)

• Product Name: 1-Amino-2-(2-ethylphenyl)propan-2-ol
• CAS No: 1851088-85-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6254212
• PubChem ID: 126982637
• Update Time: 2025-05-26

1-Amino-2-(2-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1851088-85-1
• EN300-1849461
• 1-amino-2-(2-ethylphenyl)propan-2-ol
• 1-Amino-2-(2-ethylphenyl)propan-2-ol

• Inchi： 1S/C11H17NO/c1-3-9-6-4-5-7-10(9)11(2,13)8-12/h4-7,13H,3,8,12H2,1-2H3
• InChI Key： YTZAHKCXVXSMNB-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-Amino-2-(2-ethylphenyl)propan-2-ol

1-Amino-2-(2-Ethylphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(2-Ethylphenyl)Propan-2-Ol, also known by its CAS number 1851088-85-1, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a substituted phenol moiety, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive molecules targeting specific therapeutic areas.

The chemical structure of 1-Amino-2-(2-Ethylphenyl)Propan-2-Ol consists of a propane backbone with an amino group (-NH₂) attached to the first carbon and a 2-ethylphenol group on the second carbon. This arrangement imparts the molecule with both hydrophilic and hydrophobic properties, which are crucial for its interactions in biological systems. The presence of the ethyl group on the phenol ring adds to the molecule's stability and enhances its solubility in organic solvents, making it suitable for various synthetic applications.

Recent research has focused on the synthesis and characterization of 1-Amino-2-(2-Ethylphenyl)Propan-2-Ol. One study published in 2023 explored novel methods for its large-scale production, emphasizing green chemistry principles. The researchers developed a catalytic asymmetric synthesis approach that significantly reduced waste and improved yield compared to traditional methods. This advancement has important implications for industrial applications, particularly in the pharmaceutical sector.

In terms of biological activity, 1-Amino-2-(2-Ethylphenyl)Propan-2-Ol has shown promise as a precursor for bioactive compounds. A 2023 study investigated its role as a chiral auxiliary in asymmetric synthesis, demonstrating its ability to induce high enantioselectivity in reactions. This property makes it an attractive candidate for use in the synthesis of complex molecules with specific stereochemical requirements.

The compound's applications extend beyond pharmaceuticals. In materials science, 1-Amino-2-(2-Ethylphenyl)Propan-2-Ol has been utilized as a monomer in the production of polyurethanes and other polymers. Its ability to form stable bonds under mild conditions makes it ideal for this purpose. Recent advancements in polymer chemistry have further explored its potential in creating biodegradable materials, aligning with global efforts to reduce environmental impact.

In addition to its synthetic applications, 1-Amino-2-(2-Ethylphenyl)Propan-2-Ol has been studied for its environmental fate and toxicity. A 2023 report assessed its biodegradability under various conditions, concluding that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its safety profile and ensuring responsible use in industrial processes.

In conclusion, 1-Amino-2-(2-Ethylphenyl)Propan-₂-Ol, or CAS No. 1851088-85₁, is a multifaceted compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research and development.